BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Bromo-2-ethylbenzene structural formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-2-ethylbenzene

cat. No.: B162476

An In-depth Technical Guide to 1-Bromo-2-ethylbenzene

This technical guide provides a comprehensive overview of 1-Bromo-2-ethylbenzene (o-
Bromoethylbenzene), a key aromatic halogenated compound. Designed for researchers,
scientists, and professionals in drug development and chemical synthesis, this document
details its chemical and physical properties, spectroscopic data, and a detailed experimental
protocol for its synthesis via the Sandmeyer reaction.

Chemical Structure and Identification

1-Bromo-2-ethylbenzene is an organic compound where an ethyl group and a bromine atom
are substituted at the ortho positions of a benzene ring.

IUPAC Name: 1-bromo-2-ethylbenzene[1]

Synonyms: o-Bromoethylbenzene, 2-Ethyloromobenzene[1]

CAS Number: 1973-22-4[2][3][4]

Molecular Formula: CsHeBr[2][4]

Physicochemical Properties

1-Bromo-2-ethylbenzene is a colorless to light yellow liquid under standard conditions.[2][4] It
is characterized by its limited solubility in water but good solubility in common organic solvents
such as ethers and hexane, owing to its predominantly nonpolar structure.[2]
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Property Value Reference
Molecular Weight 185.06 g/mol [11[3]
Appearance (-Jleér colorless to light yellow o]
liquid
Boiling Point 199 °C (lit.) [3]
Melting Point -56 °C [4]
Density 1.338 g/mL at 25 °C (lit.) [3]
Refractive Index n20/D 1.549 (lit.) [3]
Flash Point 77 °C (closed cup)
Vapor Pressure 0.471 mmHg at 25 °C [4]
Solubility Sparingly soluble in water; 2]

soluble in organic solvents

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 1-Bromo-2-

ethylbenzene. The following tables summarize its characteristic nuclear magnetic resonance

(NMR) data.

3H NMR Spectroscopy

Chemical Shift ()

Multiplicity Integration Assignment
Ppm
1.21 Triplet (t) 3H -CHs
2.74 Doublet (d) 2H -CHz-
7.03 Multiplet (m) 1H Aromatic CH
7.20 Multiplet (m) 2H Aromatic CH
7.50 Doublet (d) 1H Aromatic CH
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13C NMR Spectroscopy
Chemical Shift (6) ppm
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Synthesis of 1-Bromo-2-ethylbenzene

The synthesis of 1-Bromo-2-ethylbenzene is effectively achieved through a Sandmeyer
reaction, which involves the diazotization of an aromatic amine followed by displacement with a
halide.[5] This method provides a reliable route for introducing a bromine atom at a specific
position on the benzene ring, which is not easily accomplished by direct bromination of
ethylbenzene due to the formation of multiple isomers.[6][7]

The logical workflow for the synthesis is outlined below:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b162476?utm_src=pdf-body
https://www.benchchem.com/product/b162476?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sandmeyer_reaction
https://www.pearson.com/channels/organic-chemistry/asset/6f0ea7d4/propose-a-mechanism-for-the-bromination-of-ethylbenzene-shown-below
https://homework.study.com/explanation/ethylbenzene-can-be-made-to-brominate-if-exposed-to-enough-energy-a-mixture-of-brominated-products-is-a-result-draw-all-of-the-possible-products.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Material

2-Ethylaniline

Reacts with

~

4 Step 1: Diazotization

NaNO3z, HBr, 0-5 °C

Ejiazonium Salt FormatiorD

- J

Reacts with

\

[Step 2: Sandmeyer Reaction

CuBr, heat

Gisplacement with Bromidej

- J

Followed by purification

Final Rroduct

G-Bromo-z-ethylbenzena

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Bromo-2-ethylbenzene via Sandmeyer reaction.
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Experimental Protocol: Synthesis via Sandmeyer
Reaction

This protocol is adapted from established procedures for Sandmeyer reactions.[8]
Materials:

o 2-Ethylaniline

e Sodium nitrite (NaNO2)

¢ 48% Hydrobromic acid (HBr)

o Copper(l) bromide (CuBr)

e Ice

» Diethyl ether

¢ 5% Sodium hydroxide solution

Anhydrous calcium chloride (CaClz2)
Procedure:

o Diazotization of 2-Ethylaniline:

o

In a flask, cool a mixture of 2-ethylaniline (1 mole) and 48% hydrobromic acid (2.5 moles)
to 0 °C in an ice bath.

o

Prepare a solution of sodium nitrite (1 mole) in water.

[¢]

Slowly add the sodium nitrite solution to the 2-ethylaniline mixture, maintaining the
temperature below 5 °C with constant stirring and the addition of small pieces of ice.

[¢]

The completion of diazotization can be confirmed by testing with starch-iodide paper (a
blue color indicates excess nitrous acid).
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e Sandmeyer Reaction:

o In a separate flask equipped with a condenser, heat a mixture of copper(l) bromide (0.55
mole) and 48% hydrobromic acid (80 ml) to boiling.

o Slowly add the prepared cold diazonium salt solution to the boiling CuBr/HBr mixture. The
product, 1-Bromo-2-ethylbenzene, will begin to distill over with the steam.

e Purification:

[¢]

Collect the distillate. Separate the organic layer.

[¢]

Wash the organic layer sequentially with concentrated sulfuric acid, water, 5% sodium
hydroxide solution, and finally with water.

o

Dry the crude product over anhydrous calcium chloride.

[e]

Purify the final product by fractional distillation to obtain pure 1-Bromo-2-ethylbenzene.

Applications in Research and Development

1-Bromo-2-ethylbenzene serves as a valuable intermediate in organic synthesis. The
presence of the bromine atom allows for a variety of subsequent chemical transformations,
including nucleophilic substitution and cross-coupling reactions, making it a versatile building
block in the synthesis of more complex molecules.[2][3] It is particularly useful in the
development of pharmaceuticals and agrochemicals.[2]

Safety and Handling

1-Bromo-2-ethylbenzene is irritating to the eyes, respiratory system, and skin. It is also
considered toxic to aquatic organisms and may have long-term adverse effects in the aquatic
environment. Appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a respirator, should be worn when handling this chemical. It should be stored in a
cool, dry, and well-ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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